Cas no 874788-42-8 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide
• CAS No: 874788-42-8
• MF: C₁₅H₂₇NO₃S
• MW: 301.444783449173
• CID: 6030507
• PubChem ID: 16269005
• Update Time: 2025-06-14

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide
• N-(1,1-dioxothiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide
• MLS001234854
• F2545-0030
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutylcyclohexanecarboxamide
• SMR000811012
• Z54617904
• 874788-42-8
• AKOS024659223
• HMS3026E24
• CHEMBL1319231

• Inchi： 1S/C15H27NO3S/c1-12(2)10-16(14-8-9-20(18,19)11-14)15(17)13-6-4-3-5-7-13/h12-14H,3-11H2,1-2H3
• InChI Key： JBRZYNZHXWODSN-UHFFFAOYSA-N
• SMILES： C1(C(N(C2CCS(=O)(=O)C2)CC(C)C)=O)CCCCC1

Computed Properties

• Exact Mass: 301.17116490g/mol
• Monoisotopic Mass: 301.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide (CAS No. 874788-42-8)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide, identified by its CAS No. 874788-42-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique sulfone and cyclohexanecarboxamide moieties, which contribute to its distinct chemical properties. The compound's thiolane ring system further enhances its reactivity, making it a valuable candidate for targeted therapeutic interventions.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and personalized therapies. N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide aligns with this trend, as its structural features suggest potential interactions with biological targets such as enzymes and receptors. For instance, its sulfone group is known to participate in hydrogen bonding and dipole interactions, which are critical for binding affinity. This has led to its inclusion in high-throughput screening libraries for identifying new drug leads.

The synthesis of CAS No. 874788-42-8 involves multi-step organic reactions, often starting with the functionalization of the thiolane ring followed by amide bond formation. Chemists employ techniques like NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing.

From a commercial perspective, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as batch size, purity grade, and custom synthesis requirements. As the compound gains traction in preclinical studies, its market demand is expected to rise, particularly in regions with robust biotech innovation ecosystems like North America and Europe.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for in vitro assays. Additionally, its stability profile suggests compatibility with standard laboratory storage conditions, though prolonged exposure to light or moisture should be avoided. These characteristics make it a practical choice for researchers focusing on medicinal chemistry and molecular biology.

Looking ahead, the potential applications of CAS No. 874788-42-8 extend beyond traditional drug discovery. Its unique structure positions it as a candidate for chemical biology probes, where it could be used to elucidate biological pathways or validate new targets. Furthermore, its compatibility with click chemistry methodologies opens doors for modular derivatization, enabling the creation of tailored analogs for specific research needs. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing therapeutic innovation.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-(2-methylpropyl)cyclohexanecarboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential for diverse applications, makes it a subject of ongoing investigation. Whether you're a synthetic chemist, a pharmacologist, or a biotech entrepreneur, understanding this compound's properties and possibilities can provide valuable insights into the future of drug development and biomedical research.